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Compound of Interest

Compound Name: RO5256390

Cat. No.: B051736 Get Quote

Introduction

RO5256390 is a potent and selective agonist for the Trace Amine-Associated Receptor 1

(TAAR1), a G-protein coupled receptor that modulates monoaminergic neurotransmission[1][2]

[3]. As a full agonist at human, rat, and cynomolgus monkey TAAR1, and a high-efficacy partial

agonist at the mouse receptor, RO5256390 serves as a critical tool in neuroscience and drug

development research[1]. It has demonstrated pro-cognitive and antidepressant-like effects in

animal models and has been investigated for its potential in treating neuropsychiatric disorders

such as schizophrenia and addiction[4]. In preclinical studies, it has shown efficacy in reducing

compulsive-like eating behaviors and psychostimulant-induced hyperactivity. These application

notes provide detailed protocols for the preparation of RO5256390 stock solutions using

dimethyl sulfoxide (DMSO) and their subsequent use in common experimental paradigms.

Chemical and Physical Properties
A summary of the key chemical and physical properties of RO5256390 is presented in the table

below.
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Property Value Reference

IUPAC Name
(S)-4-((S)-2-phenyl-butyl)-4,5-

dihydro-oxazol-2-ylamine

CAS Number 1043495-96-0

Molecular Formula C₁₃H₁₈N₂O

Molar Mass 218.30 g/mol

Appearance White to off-white solid

Solubility

Soluble in DMSO. Up to 50

mg/mL (229.04 mM) with

sonication.

Protocols for Stock Solution Preparation with DMSO
Proper preparation of stock solutions is crucial for ensuring the accuracy and reproducibility of

experimental results. DMSO is a common solvent for RO5256390 due to its high solubilizing

capacity for organic molecules.

Materials:

RO5256390 powder

Anhydrous/molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended for higher concentrations)

Protocol 1: Preparation of a 10 mM Stock Solution
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Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, weigh out 2.183

mg of RO5256390 (Molar Mass = 218.30 g/mol ).

Dissolution: Add the weighed powder to a sterile vial. Add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. If

precipitation occurs, gentle warming or sonication can aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store aliquots at -20°C for up to one month or at -80°C for up to six months.

Stock Solution Concentration Table

Desired Concentration Volume of DMSO Mass of RO5256390

1 mM 1 mL 0.218 mg

5 mM 1 mL 1.092 mg

10 mM 1 mL 2.183 mg

25 mM 1 mL 5.458 mg

50 mM (229.04 mM) 1 mL 10.915 mg

Note: For concentrations at or above 50 mg/mL, sonication is recommended to ensure

complete dissolution.
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Workflow: Preparing RO5256390 DMSO Stock Solution

1. Weigh RO5256390
Powder

2. Add Anhydrous
DMSO

3. Vortex / Sonicate
to Dissolve

4. Aliquot into
Single-Use Tubes

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing RO5256390 stock solution.

Protocols for Working Solution Preparation
The DMSO stock solution must be further diluted into an appropriate aqueous buffer or vehicle

for experimental use. The final concentration of DMSO should be kept low (typically <0.5%) in

cell-based assays to avoid solvent-induced toxicity or off-target effects.

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol describes the preparation of a 100 µM working solution from a 10 mM DMSO

stock for a typical cell culture experiment.
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Intermediate Dilution (Optional but Recommended): Prepare a 1 mM intermediate stock by

diluting the 10 mM stock 1:10 in DMSO or an appropriate buffer. For example, add 10 µL of

10 mM stock to 90 µL of DMSO.

Final Dilution: Serially dilute the stock solution in the desired cell culture medium or assay

buffer to achieve the final working concentrations. For example, to make a 100 µM solution,

add 10 µL of the 1 mM intermediate stock to 90 µL of culture medium. Ensure the final

DMSO concentration is consistent across all conditions, including the vehicle control.

Protocol 3: Preparation of Dosing Solutions for In Vivo Studies

For animal studies, RO5256390 is often administered in a vehicle that improves its

bioavailability and stability.

Vehicle for Intraperitoneal (i.p.) Injection:

Start with the required volume of the 10 mM RO5256390 DMSO stock solution.

Add the DMSO stock to a solution of 0.3% Tween 80 in 0.9% saline.

Vortex thoroughly to ensure a homogenous suspension. For a final dose of 10 mg/kg in a 10

mL/kg injection volume, the final concentration of RO5256390 would be 1 mg/mL.

Vehicle for Oral (p.o.) Administration:

Prepare a formulation of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Add the RO5256390 DMSO stock to the PEG300, and mix.

Add the Tween-80 and mix.

Finally, add the saline to reach the final volume. This vehicle can achieve a clear solution of

at least 2.5 mg/mL.

Application Example: In Vitro TAAR1 Activation
Assay
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RO5256390 activity is commonly assessed by measuring the downstream signaling of TAAR1,

such as cAMP accumulation in cells engineered to express the receptor.

Experimental Protocol: cAMP Accumulation Assay

Cell Seeding: Seed HEK293T cells stably expressing human TAAR1 in a 96-well plate at a

density of 50,000 cells/well and incubate overnight.

Compound Preparation: Prepare serial dilutions of RO5256390 in the assay buffer, starting

from the 10 mM DMSO stock. Ensure the final DMSO concentration does not exceed 0.5%.

Cell Treatment: Replace the culture medium with the prepared RO5256390 dilutions or

vehicle control.

Incubation: Incubate the plate for 30 minutes at 37°C.

cAMP Measurement: Lyse the cells and measure intracellular cAMP levels using a

commercially available kit (e.g., HTRF, ELISA, or luminescence-based biosensors) according

to the manufacturer's instructions.

Data Analysis: Plot the cAMP response against the logarithm of the RO5256390
concentration and fit the data to a four-parameter logistic equation to determine the EC₅₀.
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Experimental Workflow: In Vitro cAMP Assay

1. Seed TAAR1-HEK293
Cells

2. Prepare Serial Dilutions
of RO5256390

3. Treat Cells with
Compound or Vehicle

4. Incubate at 37°C

5. Measure Intracellular
cAMP Levels

6. Analyze Data
(EC50 Determination)

RO5256390-Mediated TAAR1 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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